2-Iodo-4-methoxybenzoic acid
Cat. No. B1338052
Key on ui cas rn:
54435-09-5
M. Wt: 278.04 g/mol
InChI Key: QBPHOFYPURZIKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[CH3:1][O:2][C:3]([c:4]1[c:5]([I:12])[cH:6][c:7]([O:10][CH3:11])[cH:8][cH:9]1)=[O:13].[K+:17].[OH-:16].[OH2:18]>>[O:2]=[C:3]([c:4]1[c:5]([I:12])[cH:6][c:7]([O:10][CH3:11])[cH:8][cH:9]1)[OH:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(OC)cc1I
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(C(=O)O)c(I)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
